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Compound of Interest

Compound Name: TC-I 2014

Cat. No.: B611248 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides comprehensive procedures for the safe disposal

of TC-I 2014, a potent TRPM8 antagonist.

Chemical Identity:

Name: TC-I 2014

Systematic Name: 3-[7-(Trifluoromethyl)-5-[2-(trifluoromethyl)phenyl]-1H-benzimidazol-2-

yl]-1-oxa-2-azaspiro[4.5]dec-2-ene

CAS Number: 1221349-53-6

Molecular Formula: C₂₃H₁₉F₆N₃O

Molecular Weight: 467.41 g/mol

While a complete, official Safety Data Sheet (SDS) for TC-I 2014 is not readily available in the

public domain, a precautionary approach to its disposal is necessary based on its chemical

structure as a benzimidazole derivative and general principles of hazardous waste

management.

Inferred Hazard Profile and Safety Precautions
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Benzimidazole derivatives can exhibit a range of biological activities and potential hazards.

Therefore, TC-I 2014 should be treated as a potentially hazardous substance. The following

precautions are recommended:

Toxicity: Assume the compound may be harmful if swallowed, inhaled, or absorbed through

the skin.

Irritation: It may cause skin and eye irritation.

Environmental Hazard: The environmental impact is unknown; therefore, it should not be

released into the environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling TC-I 2014:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data for Waste Disposal
The following table summarizes key quantitative parameters for the handling and disposal of

TC-I 2014 waste, based on general laboratory hazardous waste guidelines.
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Parameter Guideline Source

Waste Container Type

Chemically resistant, leak-

proof, with a secure screw-top

cap.

General Laboratory Safety

Protocols

Container Fill Level

Do not fill beyond 90%

capacity to allow for

expansion.

General Laboratory Safety

Protocols

Labeling

"Hazardous Waste," full

chemical name, CAS number,

and hazard pictograms.

EPA, OSHA

Storage Time Limit

Varies by jurisdiction; consult

your institution's EHS

guidelines.

EPA

pH of Aqueous Waste

If applicable, neutralize to a pH

between 6.0 and 8.0 before

collection.

General Laboratory Safety

Protocols

Experimental Protocol for Disposal of TC-I 2014
The following step-by-step protocol should be followed for the proper disposal of TC-I 2014.

This procedure is based on standard practices for chemical waste management and should be

executed in consultation with your institution's Environmental Health and Safety (EHS)

department.

1. Waste Segregation and Collection:

Collect all waste materials contaminated with TC-I 2014, including unused compound,
solutions, contaminated labware (e.g., pipette tips, weighing boats), and contaminated PPE.
Solid and liquid waste should be collected in separate, compatible, and clearly labeled
hazardous waste containers.

2. Labeling of Waste Containers:

Immediately label the waste container with the following information:
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The words "Hazardous Waste"
Full Chemical Name: 3-[7-(Trifluoromethyl)-5-[2-(trifluoromethyl)phenyl]-1H-benzimidazol-2-
yl]-1-oxa-2-azaspiro[4.5]dec-2-ene
CAS Number: 1221349-53-6
An accurate estimation of the concentration and volume of the waste.
The date the waste was first added to the container.
Appropriate hazard pictograms (e.g., irritant, harmful).

3. Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory where the waste was generated.
The SAA should be under the control of the laboratory personnel.
Ensure the container is kept closed at all times, except when adding waste.
Store in a secondary containment bin to prevent spills.

4. Arranging for Professional Disposal:

Once the waste container is full (not exceeding 90% capacity) or when the compound is no
longer needed, contact your institution's EHS department to schedule a waste pickup.
Provide the EHS department with all the information from the waste label.
Do not attempt to dispose of TC-I 2014 down the drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow of the proper disposal procedure for TC-I
2014.
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Start: Generation of TC-I 2014 Waste

Step 1: Waste Segregation
(Solid vs. Liquid)

Step 2: Labeling
('Hazardous Waste', Chemical Name, CAS#, etc.)

Step 3: Storage
(Designated Satellite Accumulation Area)

Step 4: Arrange Disposal
(Contact Environmental Health & Safety)

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of TC-I 2014.
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TC-I 2014
(Benzimidazole Derivative)

Inferred Hazards:
- Potential Toxicity
- Skin/Eye Irritant

- Environmental Hazard

 leads to

Required Personal Protective Equipment (PPE):
- Safety Glasses

- Gloves
- Lab Coat

- Fume Hood

 necessitates

Click to download full resolution via product page

Caption: Relationship between compound type, inferred hazards, and required PPE.

To cite this document: BenchChem. [Essential Safety and Disposal Protocols for TC-I 2014].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611248#tc-i-2014-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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